Cas no 2171260-23-2 ((3S)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid)

• Product Name: (3S)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid
• CAS No: 2171260-23-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6615278
• PubChem ID: 165551441
• Update Time: 2025-05-21

(3S)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid
• EN300-1483605
• 2171260-23-2
• (3S)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-3-carboxylic acid

• Inchi： 1S/C28H34N2O5/c31-26(30-17-9-10-20(18-30)27(32)33)15-3-1-2-8-16-29-28(34)35-19-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h4-7,11-14,20,25H,1-3,8-10,15-19H2,(H,29,34)(H,32,33)/t20-/m0/s1
• InChI Key： GDAPYHKYFHHBCN-FQEVSTJZSA-N
• SMILES： O=C(CCCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid

Comprehensive Overview of (3S)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid (CAS No. 2171260-23-2)

(3S)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid (CAS No. 2171260-23-2) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine-3-carboxylic acid moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its role in drug discovery, bioconjugation, and proteomics applications.

The compound’s Fmoc-protected amino acid derivative is particularly significant in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. With the growing demand for therapeutic peptides and precision medicine, (3S)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid has gained attention for its ability to enhance peptide stability and yield. Its CAS No. 2171260-23-2 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in cutting-edge research.

In the context of AI-driven drug design and high-throughput screening, this compound’s structural features align with trends in fragment-based drug discovery. The piperidine ring and carboxylic acid functional group offer versatile reactivity, enabling modifications for targeted drug delivery systems. Recent studies highlight its potential in GPCR-targeted therapies and enzyme inhibition, addressing prevalent health challenges such as metabolic disorders and neurodegenerative diseases.

From a synthetic chemistry perspective, the compound’s chiral center (3S configuration) ensures stereochemical precision, a critical factor in asymmetric synthesis. This attribute is vital for developing chiral drugs with reduced side effects. Furthermore, the Fmoc group facilitates mild deprotection conditions, minimizing side reactions—a key advantage for green chemistry initiatives. Laboratories prioritizing sustainable synthesis often favor such reagents to reduce environmental impact.

The rising interest in bioorthogonal chemistry has also spotlighted (3S)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid as a linker for protein labeling and cellular imaging. Its compatibility with click chemistry reactions enables precise biomolecular tagging, supporting advancements in cancer diagnostics and immunotherapy. These applications resonate with current searches for next-generation biomarkers and theranostic agents.

Quality control and regulatory compliance are paramount for this compound, given its pharmaceutical applications. Analytical techniques like HPLC, mass spectrometry, and NMR are routinely employed to verify purity and structural integrity. Suppliers emphasizing GMP-grade synthesis and batch-to-batch consistency cater to the stringent requirements of clinical-stage research.

In summary, (3S)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid (CAS No. 2171260-23-2) bridges multiple disciplines, from medicinal chemistry to biotechnology. Its adaptability to emerging trends like AI-augmented research and sustainable lab practices ensures its continued prominence. For researchers exploring peptide therapeutics or chemical biology tools, this compound remains an indispensable asset.